Cas no 50894-62-7 (H-D-PRO-NH2 Hydrochloride)

• Product Name: H-D-PRO-NH2 Hydrochloride
• CAS No: 50894-62-7
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD00237235
• CID: 366678
• PubChem ID: 46735192
• Update Time: 2025-11-01

H-D-PRO-NH2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidine-2-carboxamide hydrochloride
• 2-Pyrrolidinecarboxamide,hydrochloride (1:1), (2R)-
• D-Proline amide hydrochloride
• H-D-PRO-NH2 HCL
• H-D-Pro-NH2.HCl
• H-D-Pro-NH2·HCl
• (2R)-pyrrolidine-2-carboxamide,hydrochloride
• D-ProlinaMide hydrochloride
• D-Prolinamide monohydrochloride
• AS-37482
• (R)-D-(-)-Prolinamide hydrochloride
• H-D-Pro-NH HCl
• D-Prolinamide--hydrogen chloride (1/1)
• DTXSID10673769
• D-Proline amide HCl
• (R)-Pyrrolidine-2-carboxamidehydrochloride
• CSKSDAVTCKIENY-PGMHMLKASA-N
• A871430
• (2R)-pyrrolidine-2-carboxamide hydrochloride
• SCHEMBL4316344
• (R)-Prolinamide hydrochloride
• (2R)-pyrrolidine-2-carboxamide;hydrochloride
• 50894-62-7
• AKOS015898323
• M02958
• AM82205
• CS-0099967
• EN300-245098
• J-300228
• S-50894-62-7
• MFCD00237235
• H-D-Pro-NH2 hydrochloride
• D-PROLINAMIDE HCL
• H-D-PRO-NH2 Hydrochloride

• MDL： MFCD00237235
• Inchi： 1S/C5H10N2O.ClH/c6-5(8)4-2-1-3-7-4;/h4,7H,1-3H2,(H2,6,8);1H/t4-;/m1./s1
• InChI Key： CSKSDAVTCKIENY-PGMHMLKASA-N
• SMILES： Cl.O=C([C@H]1CCCN1)N

Computed Properties

• Exact Mass: 150.05600
• Monoisotopic Mass: 150.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 170-182 °C
• Boiling Point: 326°C at 760 mmHg
• Flash Point: 151°C
• PSA: 55.12000
• LogP: 1.05480
• Vapor Pressure: No data available

H-D-PRO-NH2 Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-D-PRO-NH2 Hydrochloride

Comprehensive Guide to H-D-PRO-NH2 Hydrochloride (CAS No. 50894-62-7): Properties, Applications, and Research Insights

H-D-PRO-NH2 Hydrochloride (CAS No. 50894-62-7) is a specialized peptide derivative widely utilized in pharmaceutical research, biochemical studies, and drug development. This compound, also referred to as D-Prolinamide Hydrochloride, features a unique chiral proline backbone, making it valuable for designing enzyme inhibitors, receptor modulators, and bioactive probes. Its molecular structure (C5H10N2O·HCl) and high purity (>98%) ensure consistent performance in solid-phase peptide synthesis (SPPS) and structure-activity relationship (SAR) studies.

Recent trends highlight growing interest in H-D-PRO-NH2 Hydrochloride for neuropeptide research and GPCR-targeted drug discovery, aligning with the demand for precision medicine and personalized therapeutics. Researchers frequently search for "H-D-PRO-NH2 solubility," "CAS 50894-62-7 supplier," and "D-Proline derivatives applications," reflecting its relevance in high-throughput screening (HTS) and peptidomimetic design.

The compound’s hydrochloride salt form enhances stability and water solubility, critical for in vitro assays and cell-based studies. Analytical techniques like HPLC and mass spectrometry confirm its purity, while NMR spectroscopy validates its stereochemical integrity. Notably, 50894-62-7 is often compared to L-proline analogs in studies exploring chirality effects on protein folding and ligand binding.

In the context of green chemistry, H-D-PRO-NH2 Hydrochloride is synthesized via environmentally friendly protocols, reducing organic solvent use. This aligns with industry shifts toward sustainable biomaterials. Additionally, its role in peptide-based vaccines and antibody-drug conjugates (ADCs) has spurred interest, particularly for oncology targets and immune modulation.

For formulation scientists, key considerations include pH-dependent stability and compatibility with excipients. The compound’s lyophilization potential further supports its use in long-term storage of biopharmaceuticals. FAQs like "How to dissolve H-D-PRO-NH2 Hydrochloride?" or "CAS 50894-62-7 MSDS" underscore practical handling needs.

Emerging applications in neurodegenerative disease models (e.g., Alzheimer’s and Parkinson’s) exploit its blood-brain barrier (BBB) permeability. Collaborative studies also explore its utility in antimicrobial peptides (AMPs), addressing antibiotic resistance challenges. As AI-driven drug discovery accelerates, 50894-62-7 serves as a scaffold for virtual screening libraries.

In summary, H-D-PRO-NH2 Hydrochloride (CAS No. 50894-62-7) bridges basic science and translational research, offering versatility across biochemistry, pharmacology, and material science. Its optimized properties and expanding applications position it as a keystone building block in modern drug development pipelines.